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Compound of Interest

Compound Name: Chromium gluconate

Cat. No.: B10795660 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Chromium (III) gluconate, a common nutritional supplement ingredient. Understanding

and implementing these procedures will help you to minimize risks and ensure proper disposal,

fostering a secure and efficient research setting.

Chromium (III) gluconate is a trivalent chromium compound. It is important to distinguish it from

hexavalent chromium, a known carcinogen.[1][2] Trivalent chromium is considered an essential

nutrient in humans and is significantly less toxic than its hexavalent counterpart.[2] However,

like any chemical, it requires careful handling to prevent potential irritation and ensure

laboratory safety.

Quantitative Exposure Limits
Adherence to established occupational exposure limits is a critical aspect of laboratory safety.

The following table summarizes the permissible exposure limits for Chromium (III) compounds.

Agency Exposure Limit (as Cr(III)) Duration

NIOSH 0.5 mg/m³ 10-hour TWA

OSHA 0.5 mg/m³ 8-hour TWA

ACGIH
0.003 mg/m³ (Inhalable

particulate matter)
8-hour TWA
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NIOSH: National Institute for Occupational Safety and Health[3][4] OSHA: Occupational Safety

and Health Administration[3][4][5] ACGIH: American Conference of Governmental Industrial

Hygienists[6] TWA: Time-Weighted Average

Standard Operating Protocol for Handling
Chromium (III) Gluconate
This protocol outlines the essential steps for safely handling Chromium (III) gluconate in a

laboratory setting.

1. Personal Protective Equipment (PPE)

Before handling Chromium (III) gluconate, ensure you are wearing the appropriate PPE:

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory

to protect against dust particles.[7]

Hand Protection: Chemical-resistant gloves, such as nitrile or latex, must be worn to prevent

skin contact.[8][9]

Body Protection: A standard laboratory coat is required to protect against accidental spills.

Respiratory Protection: When handling the powder outside of a ventilated enclosure or when

there is a potential for dust generation, a NIOSH-approved respirator is recommended.[7]

2. Engineering Controls

Ventilation: Whenever possible, handle Chromium (III) gluconate powder in a well-ventilated

area. For procedures that may generate significant dust, use a chemical fume hood or a

powder containment hood.

3. Handling Procedures

Receiving and Storage: Upon receipt, inspect the container for any damage. Store the

container in a cool, dry, well-ventilated area away from incompatible materials.[10]

Weighing and Transferring:
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Perform weighing and transferring of the powder in a chemical fume hood or a designated

area with minimal air currents to prevent dust dispersion.

Use a spatula or other appropriate tool to handle the powder. Avoid scooping with hands,

even when gloved.

Close the container tightly after each use.

Dissolving:

When preparing solutions, add the Chromium (III) gluconate powder slowly to the solvent

to avoid splashing.

Stir the mixture gently until the powder is fully dissolved.

General Hygiene:

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[7][8]

Do not eat, drink, or smoke in the laboratory.

4. Spill and Emergency Procedures

Small Spills:

For small powder spills, carefully sweep or vacuum the material into a designated waste

container. Avoid generating dust.

Clean the spill area with a wet cloth or paper towels and dispose of them in the hazardous

waste container.

Large Spills:

Evacuate the area and prevent entry.

Alert your laboratory supervisor or safety officer immediately.

Follow your institution's specific procedures for large chemical spills.
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First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.[11]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If irritation persists, seek medical attention.[9][11]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate

medical attention.

5. Disposal

Chromium-containing waste is considered hazardous and must be disposed of according to

federal, state, and local regulations.[12][13]

Collect all waste materials, including empty containers, contaminated PPE, and spill cleanup

materials, in a clearly labeled hazardous waste container.

Do not dispose of Chromium (III) gluconate down the drain or in the regular trash.[13]

Contact your institution's environmental health and safety department for specific disposal

procedures.

Visualizing the Workflow
To further clarify the safe handling process, the following diagram illustrates the key steps and

decision points from preparation to disposal.
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Caption: Workflow for Safe Handling of Chromium Gluconate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10795660?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10795660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

